1-[2-(2-methoxyphenoxy)ethyl]-1H-imidazole

• IUPAC Name: 1-[2-(2-methoxyphenoxy)ethyl]imidazole
• InChI: InChI=1S/C12H14N2O2/c1-15-11-4-2-3-5-12(11)16-9-8-14-7-6-13-10-14/h2-7,10H,8-9H2,1H3
• InChI Key: VOKCLXLRLFCLEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCN2C=CN=C2
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• Solubility: >32.7 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[2-(2-methoxyphenoxy)ethyl]-1H-imidazole, also known as Moxonidine, is a selective agonist of the imidazoline receptor. It is a synthetic compound that has been extensively researched for its potential therapeutic applications in the treatment of hypertension and other cardiovascular diseases.

Mechanism of Action

1-[2-(2-methoxyphenoxy)ethyl]-1H-imidazole acts as a selective agonist of the imidazoline receptor, which is involved in the regulation of blood pressure and sympathetic nerve activity. It stimulates the release of nitric oxide, which causes vasodilation and reduces blood pressure. It also inhibits the release of norepinephrine, which reduces sympathetic nerve activity and further decreases blood pressure.
Biochemical and physiological effects:
1-[2-(2-methoxyphenoxy)ethyl]-1H-imidazole has been found to have several biochemical and physiological effects, including a reduction in sympathetic nerve activity, an increase in parasympathetic tone, and a decrease in oxidative stress and inflammation. It has also been shown to improve insulin sensitivity and glucose metabolism, which may be beneficial in the treatment of diabetes and metabolic syndrome.

Advantages and Limitations for Lab Experiments

1-[2-(2-methoxyphenoxy)ethyl]-1H-imidazole has several advantages for use in lab experiments, including its selectivity for the imidazoline receptor and its ability to reduce blood pressure and sympathetic nerve activity. However, its effects may be influenced by other factors such as diet, exercise, and genetics, which may limit its usefulness in certain experimental settings.

Future Directions

There are several future directions for research on 1-[2-(2-methoxyphenoxy)ethyl]-1H-imidazole, including its potential use in the treatment of other diseases such as diabetes, metabolic syndrome, and Alzheimer's disease. It may also be useful in combination with other drugs or therapies for the treatment of hypertension and other cardiovascular diseases. Further research is needed to fully understand its mechanisms of action and potential therapeutic applications.

Synthesis Methods

1-[2-(2-methoxyphenoxy)ethyl]-1H-imidazole can be synthesized using a variety of methods, including the reaction of 2-(2-methoxyphenoxy)ethylamine with imidazole-1-carboxaldehyde in the presence of a reducing agent. Another method involves the reaction of 2-(2-methoxyphenoxy)ethylamine with imidazole-1-acetic acid in the presence of a coupling agent, followed by deprotection of the resulting intermediate.

Scientific Research Applications

1-[2-(2-methoxyphenoxy)ethyl]-1H-imidazole has been extensively studied for its potential therapeutic applications in the treatment of hypertension and other cardiovascular diseases. It has been shown to reduce blood pressure by decreasing sympathetic nerve activity and increasing parasympathetic tone. It has also been found to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of other diseases such as diabetes, metabolic syndrome, and Alzheimer's disease.